(2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(4-chloro-3-nitrophenyl)methanone

• IUPAC Name: (2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-(4-chloro-3-nitrophenyl)methanone
• InChI: InChI=1S/C17H14ClN3O3S/c18-14-7-6-13(10-15(14)21(23)24)16(22)20-9-8-19-17(20)25-11-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2
• InChI Key: JRJSNFPXSKMANX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=CC=C2)C(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C17H14ClN3O3S
• Molecular Weight: 375.8 g/mol

Description

(2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(4-chloro-3-nitrophenyl)methanone, also known as BZN, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. BZN belongs to the class of imidazole derivatives and has shown promising results in various fields of research.

Scientific Research Applications

Antibacterial and Antifungal Applications

• A study focused on synthesizing and characterizing a series of 1-(aryl)-2-(1H-imidazol-1-yl)methanones, examining their antibacterial properties to develop new broad-spectrum antibiotics. One compound exhibited high antibacterial activity, demonstrating the potential of such compounds in antibiotic development (Chandra et al., 2020).

Material Science and Electrochemical Applications

• Research into benzimidazole monomers and their conversion into oligomers investigated their optical, electrical, electrochemical, and thermal properties. These materials showed promise for applications in electronics and material science due to their conductive properties and thermal stability (Anand & Muthusamy, 2018).

Antimicrobial and Antiviral Research

• Studies on substituted benzimidazoles explored their antimicrobial and antiviral potential. Although the specific antimicrobial efficacy varied, some compounds demonstrated activity against fungal strains, suggesting a pathway for developing antifungal agents (Sharma et al., 2009).

Chemical Synthesis and Characterization

• The synthesis of novel compounds incorporating the imidazole ring system, such as thieno[2,3-b]-thiophene derivatives, highlights the versatility of these compounds in chemical synthesis and the potential for creating materials with specific desired properties (Mabkhot et al., 2010).

Molecular Docking and Theoretical Studies

• Research into the crystal structure of V-shaped ligands with N-heterocycles demonstrates the importance of understanding molecular interactions for designing compounds with targeted properties. These findings can inform the development of drugs and materials by revealing how structural features influence molecular behavior (Wang et al., 2017).